Cas no 1702848-16-5 (2-(4-bromo-1H-pyrazol-1-yl)-5-formylbenzonitrile)

• Product Name: 2-(4-bromo-1H-pyrazol-1-yl)-5-formylbenzonitrile
• CAS No: 1702848-16-5
• MF: C₁₁H₆BrN₃O
• MW: 276.088840961456
• CID: 6329674
• PubChem ID: 108285851
• Update Time: 2025-06-14

2-(4-bromo-1H-pyrazol-1-yl)-5-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-1H-pyrazol-1-yl)-5-formylbenzonitrile
• 1702848-16-5
• EN300-1292997

• Inchi： 1S/C11H6BrN3O/c12-10-5-14-15(6-10)11-2-1-8(7-16)3-9(11)4-13/h1-3,5-7H
• InChI Key： VXSDAJOEEGHMST-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1C=O)C#N)N2C=C(C=N2)Br

Computed Properties

• Exact Mass: 274.96942g/mol
• Monoisotopic Mass: 274.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7Ų

Additional information on 2-(4-bromo-1H-pyrazol-1-yl)-5-formylbenzonitrile

Comprehensive Overview of 2-(4-bromo-1H-pyrazol-1-yl)-5-formylbenzonitrile (CAS No. 1702848-16-5)

2-(4-bromo-1H-pyrazol-1-yl)-5-formylbenzonitrile, with the CAS number 1702848-16-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrazole ring, a benzaldehyde moiety, and a nitrile group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The growing demand for heterocyclic compounds like 2-(4-bromo-1H-pyrazol-1-yl)-5-formylbenzonitrile is driven by their role in developing kinase inhibitors and antimicrobial agents. Recent studies highlight its utility in structure-activity relationship (SAR) studies, where slight modifications to its framework can yield compounds with enhanced efficacy. For instance, the bromo substituent at the 4-position of the pyrazole ring offers a strategic handle for further functionalization via cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven drug design platforms.

In the context of green chemistry, this compound aligns with the trend toward sustainable synthesis. Researchers are exploring catalytic methods to reduce waste and improve yields during its production. Questions like "How to optimize the synthesis of 2-(4-bromo-1H-pyrazol-1-yl)-5-formylbenzonitrile?" or "What are the latest applications of nitrile-containing compounds in medicine?" reflect user interest in search engines. Addressing these, recent advancements employ microwave-assisted synthesis and flow chemistry techniques to enhance efficiency.

Another hotspot involves the compound’s role in crystallography and computational modeling. Its formyl and nitrile groups participate in hydrogen bonding, influencing crystal packing and solubility—a critical factor in formulation development. Discussions on platforms like ResearchGate often focus on predicting its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) using AI-based tools, a trending topic in cheminformatics.

From an industrial perspective, 2-(4-bromo-1H-pyrazol-1-yl)-5-formylbenzonitrile is a valuable building block for high-value fine chemicals. Manufacturers emphasize scalability and purity, with analytical techniques like HPLC and NMR ensuring quality control. Searches for "suppliers of CAS 1702848-16-5" or "custom synthesis services for pyrazole derivatives" underscore its commercial relevance.

In summary, 2-(4-bromo-1H-pyrazol-1-yl)-5-formylbenzonitrile (CAS 1702848-16-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug design to sustainable synthesis—make it a compelling subject for researchers and industry professionals alike, resonating with current trends in precision medicine and environmentally friendly processes.